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Compound of Interest

Compound Name: Diammonium phosphite

Cat. No.: B1591576

An In-depth Technical Guide to the Physical and Chemical Properties of Diammonium
Phosphite

Introduction

Diammonium phosphite, with the chemical formula (NH4)2HPOs, is an inorganic compound
that serves various roles across different industries. It is the diammonium salt of phosphorous
acid. This guide provides a comprehensive overview of its core physical and chemical
properties, experimental protocols for its synthesis, and key chemical reactions, tailored for
researchers, scientists, and professionals in drug development.

Core Properties

Diammonium phosphite is identified by CAS numbers 22132-71-4 and 51503-61-8.[1] It is
systematically known as phosphonic acid diammonium salt.[1]

Physical Properties

Diammonium phosphite is a colorless, crystalline solid that is hygroscopic, meaning it readily
absorbs moisture from the air.[2][3] This property requires careful handling and storage in dry,
well-ventilated areas with tightly sealed containers.[4][5]

Table 1: Physical Properties of Diammonium Phosphite

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1591576?utm_src=pdf-interest
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.smolecule.com/products/s1902598
https://www.smolecule.com/products/s1902598
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-applications-of-diammonium-hydrogen-phosphite-zw
https://allgreenchem.lookchem.com/products/CasNo-51503-61-8-Diammonium-hydrogen-phosphite-13813887.html
https://www.cropnutrition.com/resource-library/diammonium-phosphate-dap-safety-data-sheet/
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

diazanium;dioxido(oxo)ph

IUPAC Name _ [1][6]
osphanium

Molecular Formula HaN20s3P (or (NH4)2HPOs3) [4]

Molecular Weight 115.05 g/mol [1][6]
White or off-white crystalline

Appearance , [21[3][4]
solid

Melting Point Decomposes at 155 °C [2][7]

Density 1.619 g/cm3 (anhydrous) [21[7]

Highly soluble in water.[1][2][3]

Solubilit
Y Insoluble in alcohol.[7][8]

| pH of Solution | 7.4 - 7.7 (5% solution) |[9] |

Chemical Properties

Diammonium phosphite exhibits several key chemical behaviors, including thermal
decomposition and reactivity as a reducing agent.

Table 2: Chemical Characteristics of Diammonium Phosphite

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.smolecule.com/products/s1902598
https://pubchem.ncbi.nlm.nih.gov/compound/Diammonium-phosphite
https://allgreenchem.lookchem.com/products/CasNo-51503-61-8-Diammonium-hydrogen-phosphite-13813887.html
https://www.smolecule.com/products/s1902598
https://pubchem.ncbi.nlm.nih.gov/compound/Diammonium-phosphite
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-applications-of-diammonium-hydrogen-phosphite-zw
https://allgreenchem.lookchem.com/products/CasNo-51503-61-8-Diammonium-hydrogen-phosphite-13813887.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.atamanchemicals.com/diammonium-phosphate_u23105/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.atamanchemicals.com/diammonium-phosphate_u23105/
https://www.smolecule.com/products/s1902598
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-applications-of-diammonium-hydrogen-phosphite-zw
https://www.atamanchemicals.com/diammonium-phosphate_u23105/
https://www.oiv.int/standards/international-oenological-codex/part-i-monographs/monographs/diammonium-hydrogen-phosphate
https://longchangchemical.com/product/cas-51503-61-8/
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Description Source

Begins to decompose
around 70 °C, releasing
ammonia and forming
monoammonium
Decomposition phosphate. At 155 °C, it
emits toxic fumes of
phosphorus oxides (POXx)
and nitrogen oxides (NOx).

[11[2][10]

Hygroscopic; gradually loses
Stability ammonia when exposed to air
at room temperature.[2][3][10]

| Reactivity | Acts as a potent reducing agent in chemical synthesis.[2][3][11] It is incompatible
with alkaline chemicals, as the ammonium ion converts to ammonia gas in high-pH
environments.[10][12] | |

Chemical Reactions and Pathways
Thermal Decomposition

The thermal decomposition of diammonium phosphite is a critical property, especially
concerning its storage and handling. The process begins at relatively low temperatures and
proceeds in stages.

The decomposition pathway can be visualized as follows:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.smolecule.com/products/s1902598
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://en.wikipedia.org/wiki/Diammonium_phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-applications-of-diammonium-hydrogen-phosphite-zw
https://en.wikipedia.org/wiki/Diammonium_phosphate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1768534.htm
https://www.nbinno.com/article/other-organic-chemicals/understanding-the-properties-and-applications-of-diammonium-hydrogen-phosphite-zw
https://www.nbinno.com/article/other-organic-chemicals/diammonium-hydrogen-phosphite-enhancing-industrial-processes-as-a-reducing-agent-zw
https://en.wikipedia.org/wiki/Diammonium_phosphate
https://agropolychim.bg/en/products/nitro-phosphorus-fertilizers/diamonium-phosphate/
https://www.benchchem.com/product/b1591576?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591576?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Inputs
Phosphoric Acid Ammonia
\\ //
ﬁgOCESi/
Reactor

(Neutralization)

Hot Slurry
Cooling
(NH4)2HPOs (s)
Diammonium Phosphite i

~70°C
Granulator / Sieving

(NH4)H2POa4 (s)
Monoammonium Phosphate

Output
155 °C 155 °C
Diammonium Phosphite

POX, NOX (g) NHs (g) (Granules)
Phosphorus & Nitrogen Oxides Ammonia

~70°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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